1-[2-[(4-Bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
1-[2-[(4-Bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
Brand Name:
Vulcanchem
CAS No.:
148832-05-7
VCID:
VC0114987
InChI:
InChI=1S/C28H31BrN2O/c29-27-15-13-26(14-16-27)28(25-11-5-2-6-12-25)32-23-22-31-20-18-30(19-21-31)17-7-10-24-8-3-1-4-9-24/h1-16,28H,17-23H2/b10-7+
SMILES:
C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=C(C=C3)Br)CC=CC4=CC=CC=C4
Molecular Formula:
C28H31BrN2O
Molecular Weight:
491.5 g/mol
1-[2-[(4-Bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
CAS No.: 148832-05-7
Main Products
VCID: VC0114987
Molecular Formula: C28H31BrN2O
Molecular Weight: 491.5 g/mol
![1-[2-[(4-Bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine - 148832-05-7](/images/no_structure.jpg)
| CAS No. | 148832-05-7 |
|---|---|
| Product Name | 1-[2-[(4-Bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine |
| Molecular Formula | C28H31BrN2O |
| Molecular Weight | 491.5 g/mol |
| IUPAC Name | 1-[2-[(4-bromophenyl)-phenylmethoxy]ethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine |
| Standard InChI | InChI=1S/C28H31BrN2O/c29-27-15-13-26(14-16-27)28(25-11-5-2-6-12-25)32-23-22-31-20-18-30(19-21-31)17-7-10-24-8-3-1-4-9-24/h1-16,28H,17-23H2/b10-7+ |
| Standard InChIKey | KEPQEWLXVDKLRA-JXMROGBWSA-N |
| Isomeric SMILES | C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=C(C=C3)Br)C/C=C/C4=CC=CC=C4 |
| SMILES | C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=C(C=C3)Br)CC=CC4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=C(C=C3)Br)CC=CC4=CC=CC=C4 |
| Synonyms | 4-bromo-GBR |
| PubChem Compound | 6444278 |
| Last Modified | Nov 11 2021 |
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